Cas no 4438-22-6 (Benzeneacetic acid, a-(hydroxymethyl)-,8-methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl ester, endo-)

• Product name: Benzeneacetic acid, a-(hydroxymethyl)-,8-methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl ester, endo-
• CAS No: 4438-22-6
• MF: C₁₇H₂₃NO₄
• MW: 305.36882
• CID: 329305
• PubChem ID: 3000668

Benzeneacetic acid, a-(hydroxymethyl)-,8-methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl ester, endo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(hydroxymethyl)-,8-methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl ester, endo-
• 8-Azabicyclo[3.2.1]octan-3.α.-ol, 8-methyl-, 8-oxide, tropate
• Atropine
• Aminoxytropine tropate
• Atropine N-oxide
• atropine oxide
• DL-Tropasaeure-(8-oxy-tropan-3endo-ylester)
• DL-tropic acid-(8-oxy-tropane-3endo-yl ester)
• Genatropine
• Atropine-oxyde [INN-French]
• Atropina ossida [DCIT]
• CHEMBL2111173
• CHEMBL2146145
• CAS-4438-22-6
• NSC-72861
• 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoicacid1-methylethylester
• NS00094758
• 4438-22-6 (FREE BASE)
• AKOS040745586
• [(1S,5R)-8-methyl-8-oxido-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenylpropanoate
• Atropine Oxide [INN]
• UNII-3Y03IC177D
• DTXCID102632
• Apitropin (TN)
• SPBio_002033
• Oxido de atropina
• Oxido de atropina [INN-Spanish]
• CHEBI:135298
• Atropina ossida
• ATROPINE N-OXIDE [MI]
• 1-alpha-H,5-alpha-H-Tropan-3-alpha-ol, (+-)-tropate (ester), 8-oxide
• Atropine-N-Oxide
• 8-Methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl tropate
• NCGC00013796-01
• 1.ALPHA.H,5.ALPHA.H-TROPAN-3.ALPHA.-OL (+/-)-TROPATE(ESTER) 8-OXIDE
• [(1S,5R)-8-methyl-8-oxido-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenyl-propanoate
• Atropini oxidum
• Atropini oxydum
• Atropine-oxyde
• Atropini oxydum [INN-Latin]
• Atropine oxide (INN)
• Tox21_110039
• D07477
• Benzeneacetic acid, .alpha.-(hydroxymethyl)-, (3-endo)-8-methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl ester
• 1alphaH,5alphaH-Tropan-3alpha-ol (+-)-tropate (ester), 8-oxide
• 8-Azabicyclo(3.2.1)octan-3alpha-ol, 8-methyl-, 8-oxide, tropate
• Prestwick1_000107
• Xtro, base
• Benzeneacetic acid, alpha-(hydroxymethyl)-, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, endo-(+-)-, N-oxide
• Benzeneacetic acid, alpha-(hydroxymethyl)-, 8-methyl-8-oxido-8-azabicyclo(3.2.1)oct-3-yl ester, endo-
• DTXSID6022632
• atropine oxyde
• (3-endo)-8-methyl-8-oxido-8-azabicyclo[3.2.1]oct-3-yl 3-hydroxy-2-phenylpropanoate
• atropine aminoxide
• Apitropin
• 4438-22-6
• Prestwick0_000107
• ATROPINE, N-OXIDE
• 3Y03IC177D
• NSC 72861
• Prestwick2_000107
• SCHEMBL162929
• Q27258197
• BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-8-METHYL-8-AZABICYCLO(3.2.1)OCT-3-YL ESTER, 8-OXIDE, ENDO-(+/-)-

• Inchi： InChI=1S/C17H23NO4/c1-18(21)13-7-8-14(18)10-15(9-13)22-17(20)16(11-19)12-5-3-2-4-6-12/h2-6,13-16,19H,7-11H2,1H3/t13-,14+,15?,16?,18?
• InChI Key： HGWPFSBHDACWNL-GFBLOWMDSA-N
• SMILES： OCC(C1C=CC=CC=1)C(OC1C[C@@H]2CC[C@@H]([N+]2(C)[O-])C1)=O

Computed Properties

• Exact Mass: 305.16300
• Monoisotopic Mass: 305.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 127-128°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 75.96000
• LogP: 1.90230